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Compound of Interest

Compound Name: Germall plus

Cat. No.: B13738840

Get Quote

Technical Support Center: Optimizing Germall
Plus Concentration
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to optimizing the concentration of Germall Plus for

specific microbial challenges in their formulations.

Frequently Asked Questions (FAQs)
Q1: What is Germall Plus and what is its mechanism of action?

Germall Plus is a broad-spectrum antimicrobial preservative system.[1][2][3][4][5] It is a

synergistic blend of Diazolidinyl Urea and Iodopropynyl Butylcarbamate (IPBC) in a propylene

glycol base.[3][4] Its mechanism of action is twofold: Diazolidinyl Urea slowly releases

formaldehyde, which disrupts microbial cells, while IPBC is a potent fungicide.[1][6][7] This

combination provides broad-spectrum protection against Gram-positive and Gram-negative

bacteria, yeast, and mold.[1][5][7][8][9]

Q2: What is the recommended usage concentration for Germall Plus?
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The typical recommended usage level for Germall Plus is between 0.1% and 0.5% of the total

formulation weight.[2][4][5] For many applications, a concentration of 0.1% to 0.3% is effective.

[7] However, the optimal concentration depends on the specific formulation, its susceptibility to

microbial growth, and the anticipated microbial challenge.

Q3: What is the effective pH range for Germall Plus?

Germall Plus is effective over a broad pH range, typically from 3.0 to 8.0.[3][4][9]

Q4: Are there any known incompatibilities with Germall Plus?

While Germall Plus is compatible with most cosmetic ingredients, its efficacy can be affected

by highly acidic or alkaline conditions.[2] It is always recommended to conduct stability and

compatibility testing with your specific formulation.

Q5: At what stage of the formulation process should Germall Plus be added?

Germall Plus is heat sensitive and should be added during the cool-down phase of the

formulation process, at a temperature of 50°C (122°F) or below.[3][4] Adding it at higher

temperatures can compromise its preservative efficacy.
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Table 1: General Properties and Usage Guidelines for
Germall Plus
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Table 2: Antimicrobial Efficacy of Germall Plus
Components (Illustrative MIC Values)
Disclaimer: The following Minimum Inhibitory Concentration (MIC) values are based on

available data for the individual active components of Germall Plus and are for illustrative

purposes only. Specific MIC values for the complete Germall Plus product against these exact

strains are not readily available in the public domain. Efficacy should be confirmed through

challenge testing of the final formulation.
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Experimental Protocols
Preservative Efficacy Test (Challenge Test) based on ISO
11930
This protocol outlines a standardized method to evaluate the antimicrobial protection of a

cosmetic product.

1. Objective: To determine the efficacy of the preservative system in a cosmetic formulation by

challenging it with a known concentration of specific microorganisms.

2. Materials:

Test product

Sterile containers

Calibrated pipettes

Incubator set at 22.5 ± 2.5 °C

Culture media (e.g., Tryptic Soy Agar for bacteria, Sabouraud Dextrose Agar for fungi)

Neutralizing broth (to inactivate the preservative)

Microbial strains (from a recognized culture collection, e.g., ATCC):

Pseudomonas aeruginosa (ATCC 9027)

Staphylococcus aureus (ATCC 6538)

Escherichia coli (ATCC 8739)

Candida albicans (ATCC 10231)

Aspergillus brasiliensis (ATCC 16404)

3. Procedure:
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Preparation of Inoculum: Prepare standardized suspensions of each microorganism.

Inoculation: Inoculate separate samples of the test product with each of the five

microorganisms to achieve a final concentration of between 1 x 10⁵ and 1 x 10⁶ CFU/g or ml

for bacteria and yeast, and between 1 x 10⁴ and 1 x 10⁵ CFU/g or ml for mold.

Incubation: Store the inoculated product samples in the dark at 22.5 ± 2.5 °C for 28 days.

Sampling and Enumeration: At specified time intervals (Day 0, 7, 14, and 28), withdraw an

aliquot of each inoculated sample.

Neutralization: Immediately transfer the aliquot to a neutralizing broth to stop the action of

the preservative.

Plating and Counting: Perform serial dilutions and plate onto the appropriate agar medium.

Incubate the plates and then count the number of colony-forming units (CFUs).

4. Acceptance Criteria (ISO 11930):

For Bacteria: A log reduction of ≥ 3 at day 7, and no increase from day 7 at days 14 and 28.

For Yeast: A log reduction of ≥ 1 at day 14, and no increase from day 14 at day 28.

For Mold: No increase from the initial count at days 14 and 28.
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Click to download full resolution via product page

Figure 1: Preservative Efficacy Test (Challenge Test) Workflow
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Figure 2: Decision Tree for Optimizing Germall Plus Concentration

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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